N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H14N4O2S/c19-13-2-1-3-18(13)11-4-10(5-15-7-11)6-16-14(20)12-8-21-9-17-12/h4-5,7-9H,1-3,6H2,(H,16,20)
• InChI Key: GOEAERPEJIREFA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CN=CC(=C2)CNC(=O)C3=CSC=N3
• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol
• CAS No.: 2097896-58-5

Description

The compound “N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,3-thiazole-4-carboxamide” is a complex organic molecule that contains several functional groups, including a pyridine ring, a thiazole ring, and a carboxamide group. These functional groups suggest that the compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. For example, the carbonyl functional groups could be antiperiplanar, and there could be intermolecular hydrogen bonding between the N-H protons and other atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of polar functional groups like the carboxamide could make the compound soluble in polar solvents.

Scientific Research Applications

Heterocyclic Compounds in Optical Sensors and Biological Applications

Compounds containing heteroatoms like nitrogen (N), sulfur (S), and oxygen (O) are significant in organic chemistry, with derivatives of triazole, thiazole, and pyridine being used in optical sensors and biological applications. Pyrimidine derivatives, for instance, are noted for their exceptional sensing materials due to their ability to form coordination and hydrogen bonds, making them suitable for sensing probes in addition to their medicinal applications (Jindal & Kaur, 2021).

Potential in Central Nervous System (CNS) Drug Synthesis

Heterocyclic compounds, specifically those incorporating nitrogen, sulfur, and oxygen, are identified as leading classes for organic compounds that may serve as lead molecules in synthesizing compounds with CNS activity. The structure of these compounds enables a range of CNS effects, from depression to convulsion, indicating their significant potential in drug synthesis for CNS disorders (Saganuwan, 2017).

Advancements in 1,3,4-Oxadiazole Derivatives for Medicinal Chemistry

The 1,3,4-oxadiazole ring, due to its structural feature with a pyridine type of nitrogen atom, is beneficial for derivatives to have effective binding with different enzymes and receptors, leading to a wide array of bioactivities. The development of 1,3,4-oxadiazole-based compounds has been an interesting topic, with these compounds being used extensively for the treatment of various ailments, showcasing their enormous development value in medicinal chemistry (Verma et al., 2019).

Heterocyclic N-oxide Molecules in Organic Synthesis and Drug Applications

The synthesis and chemistry of heterocyclic N-oxide derivatives, particularly those from pyridine and indazole, are well-known due to their usefulness as versatile synthetic intermediates and their biological importance. These compounds play crucial roles in metal complexes formation, catalysts design, asymmetric catalysis and synthesis, and medicinal applications, highlighting the heterocyclic N-oxide motif's significant role in advanced chemistry and drug development (Li et al., 2019).

Mechanism of Action

Target of Action

The compound “N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,3-thiazole-4-carboxamide” contains a pyrrolidine ring , a thiazole ring , and a pyridine ring . These structures are common in many biologically active compounds and can interact with a variety of biological targets.

Mode of Action

The mode of action would depend on the specific targets this compound interacts with. Generally, compounds with these structures can interact with their targets through various non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic interactions .

Biochemical Pathways

The affected pathways would depend on the specific targets of this compound. Compounds containing pyrrolidine, thiazole, and pyridine rings have been found to be involved in a wide range of biochemical pathways .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and physicochemical properties. Pyrrolidine, thiazole, and pyridine rings can influence these properties .

Future Directions

The future research directions for this compound could include further investigation of its biological activity and potential applications in medicine or other fields.